Cas no 1354408-08-4 (1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(4-fluoro-2-methoxyphenyl)-)

1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(4-fluoro-2-methoxyphenyl)-, is a specialized heterocyclic compound featuring a pyrazole core substituted with an ethyl group and a 4-fluoro-2-methoxyphenyl moiety. Its carboxylic acid functionality enhances reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine and methoxy groups contributes to its potential bioactivity, particularly in modulating receptor interactions or metabolic stability. This compound is valued for its structural uniqueness, enabling precise modifications in drug discovery and development. High purity and well-defined synthetic pathways ensure consistency for research applications. Its stability under standard conditions further supports its utility in organic and medicinal chemistry.

1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(4-fluoro-2-methoxyphenyl)- structure

1354408-08-4 structure

Product Name:1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(4-fluoro-2-methoxyphenyl)-

CAS No:1354408-08-4

MF:C₁₃H₁₃FN₂O₃

MW:264.252326726913

MDL:MFCD31714307

CID:5217939

Update Time:2026-03-06

1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(4-fluoro-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(4-fluoro-2-methoxyphenyl)-
- MDL： MFCD31714307
- Inchi： 1S/C13H13FN2O3/c1-3-16-11(13(17)18)7-10(15-16)9-5-4-8(14)6-12(9)19-2/h4-7H,3H2,1-2H3,(H,17,18)
- InChI Key： XKLQUGREDFWPMF-UHFFFAOYSA-N
- SMILES： N1(CC)C(C(O)=O)=CC(C2=CC=C(F)C=C2OC)=N1

1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(4-fluoro-2-methoxyphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB532700-1 g	2-Ethyl-5-(4-fluoro-2-methoxy-phenyl)-2H-pyrazole-3-carboxylic acid	1354408-08-4	1g	€464.10	2022-07-29
abcr	AB532700-1g	2-Ethyl-5-(4-fluoro-2-methoxy-phenyl)-2H-pyrazole-3-carboxylic acid; .	1354408-08-4	1g	€551.00	2024-08-02
abcr	AB532700-5g	2-Ethyl-5-(4-fluoro-2-methoxy-phenyl)-2H-pyrazole-3-carboxylic acid; .	1354408-08-4	5g	€1746.20	2024-08-02

1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(4-fluoro-2-methoxyphenyl)- Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(4-fluoro-2-methoxyphenyl)-

Comprehensive Overview of 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(4-fluoro-2-methoxyphenyl)- (CAS No. 1354408-08-4)

The compound 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(4-fluoro-2-methoxyphenyl)- (CAS No. 1354408-08-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole core and substituted aromatic ring, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of both carboxylic acid and fluoro-methoxy functional groups allows for diverse derivatization, a topic frequently discussed in recent publications. Innovations in green chemistry have also prompted interest in eco-friendly synthesis methods for such heterocycles, reflecting the broader demand for sustainable pharmaceutical intermediates.

In the context of drug design, the 1-ethyl-3-(4-fluoro-2-methoxyphenyl) moiety is notable for its potential to enhance bioavailability and target selectivity. Computational studies, including molecular docking and QSAR modeling, often highlight this scaffold’s compatibility with enzymes like COX-2 or kinases—a trending focus area in oncology research. These insights address frequent queries about structure-activity relationships (SAR) in modern medicinal chemistry forums.

The analytical characterization of CAS 1354408-08-4 is another hot topic, with techniques like HPLC-MS and NMR being central to purity verification. Laboratories frequently search for optimized chromatographic conditions or spectral reference data, underscoring the need for standardized protocols. This aligns with the industry’s push toward reproducible, high-quality chemical standards for regulatory compliance.

Beyond pharmaceuticals, the compound’s agrochemical applications are gaining traction. Its structural motifs resemble those in crop protection agents, sparking investigations into herbicidal or fungicidal properties—a niche yet growing search trend among agricultural chemists. This dual utility in human health and agriculture exemplifies the interdisciplinary relevance of such heterocyclic compounds.

From a commercial perspective, suppliers and buyers often inquire about scalable production and global availability of CAS 1354408-08-4. Market analyses reveal rising demand for custom synthesis services, driven by the compound’s versatility. Patent landscapes also reflect competitive developments, with several filings citing derivatives for novel therapeutics—addressing common questions about intellectual property trends.

In summary, 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(4-fluoro-2-methoxyphenyl)- represents a multifaceted research tool bridging drug discovery, materials science, and sustainable chemistry. Its evolving applications and methodological advancements continue to shape scientific discourse, making it a compelling subject for both academic and industrial audiences.